N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide

• Molecular Formula: C11H8ClIN2O2S
• Molecular Weight: 394.62 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-4-iodobenzenesulfonamide
• InChI: InChI=1S/C11H8ClIN2O2S/c12-8-1-6-11(14-7-8)15-18(16,17)10-4-2-9(13)3-5-10/h1-7H,(H,14,15)
• InChI Key: FYKLHVUUYOZCKR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1S(=O)(=O)NC2=NC=C(C=C2)Cl)I

Description

N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide, also known as I-CBP112, is a small molecule inhibitor that has been used in scientific research to study the role of bromodomain-containing proteins (BRDs) in gene regulation. BRDs are a family of proteins that recognize and bind to acetylated lysine residues on histones, which are involved in the regulation of gene expression. I-CBP112 has been shown to selectively inhibit the activity of a specific BRD, BRD4, which has been implicated in a variety of diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide involves the selective inhibition of BRD4, which is a member of the BET (bromodomain and extra-terminal) family of proteins. BRD4 plays a key role in the regulation of gene expression by binding to acetylated lysine residues on histones and recruiting other proteins to the site of transcription. By inhibiting the activity of BRD4, N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide can disrupt this process and alter the expression of genes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide are primarily related to its ability to inhibit the activity of BRD4. Studies have shown that N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide can alter the expression of genes involved in cell cycle regulation, apoptosis, and inflammation, which can have downstream effects on cellular processes such as cell growth and differentiation. In addition, N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide has been shown to have anti-viral activity against certain types of viruses, including HIV and hepatitis B.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide in lab experiments is its selectivity for BRD4, which allows researchers to specifically target this protein without affecting other members of the BET family or other histone-binding proteins. In addition, N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide has been shown to be effective at low concentrations, which reduces the risk of toxicity or off-target effects. However, one limitation of using N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide is its relatively short half-life, which can limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide. One area of interest is the development of more potent and selective inhibitors of BRD4, which could have greater therapeutic potential for the treatment of cancer and other diseases. Another area of research is the identification of new targets for N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide and other BET inhibitors, which could lead to the discovery of novel pathways involved in gene regulation and disease. Finally, there is ongoing research into the use of N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide and other BET inhibitors as tools for epigenetic editing, which could have applications in gene therapy and other areas of biotechnology.

Synthesis Methods

The synthesis of N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide involves several steps, starting with the reaction of 4-iodobenzenesulfonyl chloride with 2-amino-5-chloropyridine to form N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide. The compound is then purified using column chromatography and characterized using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide has been used in a variety of scientific research applications, including studies of gene regulation, cancer, inflammation, and viral infections. In particular, N-(5-chloro-2-pyridinyl)-4-iodobenzenesulfonamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been proposed as a potential therapeutic agent for the treatment of certain types of cancer.